Cas no 95041-89-7 (Benzenepropanoic acid, 3-fluoro-a-oxo-)

Benzenepropanoic acid, 3-fluoro-a-oxo- structure
95041-89-7 structure
Product Name:Benzenepropanoic acid, 3-fluoro-a-oxo-
CAS No:95041-89-7
MF:C9H7FO3
MW:182.148486375809
CID:735130
PubChem ID:16783163
Update Time:2025-04-19

Benzenepropanoic acid, 3-fluoro-a-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 3-fluoro-a-oxo-
    • 3-(3-Fluorophenyl)-2-oxopropanoic acid
    • SY338800
    • MFCD09729862
    • AKOS000138385
    • SCHEMBL5791660
    • 95041-89-7
    • 3-(3-fluorophenyl)-2-oxopropanoicacid
    • C91152
    • EN300-37578
    • Inchi: 1S/C9H7FO3/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4H,5H2,(H,12,13)
    • InChI Key: GTMNJUMHHOHBIJ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CC(C(=O)O)=O

Computed Properties

  • Exact Mass: 182.03792224g/mol
  • Monoisotopic Mass: 182.03792224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.4Ų

Benzenepropanoic acid, 3-fluoro-a-oxo- Pricemore >>

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1PlusChem
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